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Compound of Interest

Compound Name: BG11
Cat. No.: B15580790
Get Quote
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For Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive guide for the preparation of solid BG11 medium, a
widely used medium for the cultivation of cyanobacteria and other freshwater microorganisms.
The following sections detail the composition of the medium, the preparation of stock solutions,
and a step-by-step protocol for creating solid BG11 agar plates.

Data Presentation
Table 1: Composition of BG11 Stock Solutions

This table outlines the components and their concentrations required for preparing the various
stock solutions for BG11 medium. Preparing concentrated stock solutions is a common
practice to ensure accuracy and efficiency in media preparation.
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Stock Solution Component Formula Concentration (g/L)
Macronutrients (100x)  Sodium Nitrate NaNOs 150.0
Dipotassium
K2HPO4 4.0
Hydrogen Phosphate
Magnesium Sulfate
MgSOa4-7H20 7.5
Heptahydrate
Calcium Chloride
) CaClz2-2H20 3.6
Dihydrate
Citric Acid CesHsO7 0.6
Ferric Ammonium
] CeH11FeNO~ 0.6
Citrate
EDTA (Disodium salt) C10H14N2Naz20s 0.1
Sodium Carbonate ]
Sodium Carbonate Na2COs 20.0
(1000x)
Trace Metals (1000x) Boric Acid HsBOs 2.86
Manganese Chloride
MnClz-4H20 1.81
Tetrahydrate
Zinc Sulfate
ZnS04-7H20 0.222
Heptahydrate
Sodium Molybdate
) NazMoOa4-2H20 0.390
Dihydrate
Copper Sulfate
CuS0a4-5H20 0.079
Pentahydrate
Cobalt(Il) Nitrate
Co(NO3)2:6H20 0.0494

Hexahydrate

Table 2: Final Composition of 1 Liter Solid BG11 Medium
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This table details the volumes of each stock solution and the amount of agar required to
prepare one liter of solid BG11 medium.

Volume of Stock Solution

Component . Final Concentration
per Liter

Macronutrient Stock (100x) 10 mL 1x

Sodium Carbonate Stock
1mL 20 mg/L

(1000x)

Trace Metals Stock (1000x) 1mL 1x

Agar 159 1.5% (w/v)

Distilled Water UptollL

Experimental Protocols
Preparation of Stock Solutions

e Macronutrient Stock (100x): In a 1 L volumetric flask, dissolve the components listed in Table
1 for the macronutrient stock in the order they are listed in approximately 800 mL of distilled
water. Ensure each component is fully dissolved before adding the next. Bring the final
volume to 1 L with distilled water. Store at 4°C.

e Sodium Carbonate Stock (1000x): In a 100 mL volumetric flask, dissolve 2.0 g of Sodium
Carbonate in approximately 80 mL of distilled water. Bring the final volume to 100 mL. Store
at 4°C.

e Trace Metals Stock (1000x): In a 1 L volumetric flask, dissolve the components for the trace
metals stock in the order listed in Table 1 in approximately 800 mL of distilled water. Ensure
each salt is completely dissolved before adding the subsequent one. Bring the final volume
to 1 L with distilled water. Store at 4°C. Some protocols recommend adding a drop of
concentrated HCI to prevent precipitation.

Preparation of Solid BG11 Medium (1 L)
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There are two common methods for preparing solid BG11 medium. Method A involves
preparing a 2x BG11 solution and mixing it with an equal volume of 2x agar. Method B involves
adding agar directly to the 1x BG11 medium. Method A is often preferred as it can help prevent
the precipitation of certain medium components upon autoclaving.

Method A: Using 2x BG11 and 2x Agar

Prepare 2x BG11 Medium (500 mL):

o To 400 mL of distilled water, add 20 mL of the 100x Macronutrient stock, 2 mL of the 1000x
Sodium Carbonate stock, and 2 mL of the 1000x Trace Metals stock.

o Mix well and bring the final volume to 500 mL with distilled water.
e Prepare 2x Agar Solution (500 mL):

o In a separate 1 L flask, add 30 g of agar to 500 mL of distilled water.
« Sterilization:

o Autoclave both the 2x BG11 medium and the 2x agar solution separately at 121°C for 15
minutes.

e Mixing and Pouring:

o Allow both solutions to cool to approximately 50-60°C in a water bath.

[¢]

Aseptically combine the 500 mL of 2x BG11 medium and the 500 mL of 2x agar solution.
Mix gently but thoroughly to avoid introducing air bubbles.

[¢]

Pour approximately 20-25 mL of the molten medium into sterile petri dishes.

[¢]

Allow the plates to solidify at room temperature.

[e]

Store the plates inverted at 4°C until use.

Method B: Direct Addition of Agar
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e Prepare 1x BG11 Medium (1 L):

o To approximately 900 mL of distilled water, add 10 mL of the 100x Macronutrient stock, 1
mL of the 1000x Sodium Carbonate stock, and 1 mL of the 1000x Trace Metals stock.

e Add Agar:

o Add 15 g of agar to the 1x BG11 medium.

o Bring the final volume to 1 L with distilled water and mix well.
« Sterilization and Pouring:

Autoclave the mixture at 121°C for 15 minutes.

o

[¢]

Allow the medium to cool to approximately 50-60°C.

[¢]

Gently swirl the flask to ensure the agar is evenly distributed.

[e]

Pour the medium into sterile petri dishes and allow to solidify.

o

Store the plates inverted at 4°C.

Mandatory Visualization
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Caption: Workflow for preparing solid BG11 medium using the 2x solution method.

 To cite this document: BenchChem. [Preparation of Solid BG11 Medium with Agar:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580790/docs#preparation-of-solid-bgl1-medium-
with-agar-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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